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Compound of Interest

Compound Name: Quinolin-8-ylmethanamine

Cat. No.: B184975 Get Quote

Foreword: Unlocking a Privileged Scaffold
The quinoline nucleus stands as a cornerstone in the edifice of medicinal chemistry, a

"privileged scaffold" that has given rise to a multitude of therapeutic agents. From the historical

triumphs over malaria with quinine to modern-day targeted cancer therapies, the versatility of

the quinoline ring system is undeniable. This technical guide delves into a specific, yet

underexplored, member of this esteemed family: Quinolin-8-ylmethanamine. While often cited

as a key synthetic intermediate, its full potential as a foundational block for novel drug

discovery is only now beginning to be appreciated. This document aims to provide researchers,

scientists, and drug development professionals with a comprehensive understanding of the

synthesis, derivatization, and potential therapeutic applications of this promising scaffold,

grounded in scientific literature and practical insights.

The Quinolin-8-ylmethanamine Core: Structure and
Synthesis
The foundational Quinolin-8-ylmethanamine scaffold is characterized by a quinoline ring

substituted at the 8-position with a methanamine group. This seemingly simple structure is

imbued with significant potential for chemical modification, offering multiple avenues for the

synthesis of diverse compound libraries.

Diagram 1: The Quinolin-8-ylmethanamine Scaffold
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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